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Application Notes
SPR741 is a novel antibiotic potentiator derived from polymyxin B.[1][2] On its own, SPR741
has minimal direct antibacterial activity. Its primary function is to act as an adjuvant, disrupting

the outer membrane of Gram-negative bacteria.[1][3][4] This disruption increases the

permeability of the membrane, allowing other co-administered antibiotics, which may normally

be ineffective against Gram-negative pathogens, to penetrate the cell and reach their molecular

targets.[3][5] This mechanism effectively broadens the spectrum of activity for many existing

antibiotic classes.[6]

The checkerboard assay is a standard in vitro method used to assess the interactions between

two antimicrobial agents.[7][8][9] By testing various concentrations of two drugs, both alone

and in combination, this assay can quantitatively determine whether their interaction is

synergistic, additive, indifferent, or antagonistic.[10] Studies have successfully used the

checkerboard method to demonstrate the synergistic effects of SPR741 with antibiotics such as
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macrolides (erythromycin, clarithromycin, azithromycin) and rifampin against multidrug-resistant

Gram-negative bacteria like Klebsiella pneumoniae, Acinetobacter baumannii, and

Enterobacteriaceae.[5][11][12][13][14]

This document provides a detailed protocol for performing a checkerboard assay to evaluate

the synergistic potential of SPR741 with a partner antibiotic.

Mechanism of Action of SPR741
SPR741, a cationic peptide, interacts with and perturbs the lipopolysaccharide (LPS) layer of

the Gram-negative outer membrane. This destabilizes the membrane, creating openings that

facilitate the entry of the partner antibiotic into the periplasmic space, allowing it to reach its

target and exert its antibacterial effect.
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Caption: SPR741 disrupts the outer membrane, enabling partner antibiotic entry.

Experimental Protocol: Checkerboard Assay
This protocol outlines the steps for determining the synergistic activity of SPR741 and a partner

antibiotic against a selected bacterial strain.

3.1. Materials

SPR741 (lyophilized powder)

Partner antibiotic (lyophilized powder)

Bacterial Isolate (e.g., A. baumannii, K. pneumoniae)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)[13]

Sterile 96-well microtiter plates (U-bottom)

Sterile reagent reservoirs

Multichannel and single-channel pipettes

Spectrophotometer or McFarland turbidity standards

Plate incubator (35-37°C)[8]

3.2. Preparation of Reagents

Antibiotic Stock Solutions: Prepare stock solutions of SPR741 and the partner antibiotic in a

suitable solvent (e.g., sterile deionized water or DMSO) at a concentration at least 10x the

highest concentration to be tested.

Bacterial Inoculum:

From an overnight culture plate, select 3-5 colonies and suspend them in sterile saline or

CAMHB.
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Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1.5 x 10⁸ CFU/mL.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of 5 x 10⁵

CFU/mL in each well of the microtiter plate.[8]

3.3. Checkerboard Assay Setup

The setup involves creating a two-dimensional array of concentrations where each well

contains a unique combination of the two agents.

Plate Preparation: Add 50 µL of CAMHB to all wells of a 96-well plate, except for column 1

and row A.

Drug A (SPR741) Dilution:

Prepare a working solution of SPR741 at 4x the highest desired concentration.

Add 100 µL of this working solution to the first well (A1) and 50 µL to the remaining wells in

row A (A2-A11).

Perform a 2-fold serial dilution along row A by transferring 50 µL from A1 to A2, mixing,

then A2 to A3, and so on, discarding 50 µL from the last well (A11).

Drug B (Partner Antibiotic) Dilution:

Prepare a working solution of the partner antibiotic at 4x the highest desired concentration.

Add 100 µL of this working solution to well A1 and 50 µL to the remaining wells in column

1 (B1-G1).

Perform a 2-fold serial dilution down column 1 by transferring 50 µL from A1 to B1, mixing,

then B1 to C1, and so on, discarding 50 µL from the last well (G1).

Combination Dilutions:

Using a multichannel pipette, transfer 50 µL from each well in column 1 (A1-G1) to the

corresponding wells across their respective rows (e.g., A1 across row A, B1 across row B).
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This creates the 'checkerboard' of combination concentrations.

Controls:

Drug A Alone: Row H can be used for serial dilutions of SPR741 only.

Drug B Alone: Column 12 can be used for serial dilutions of the partner antibiotic only.

Growth Control: One well (e.g., H12) should contain only broth and the bacterial inoculum.

Sterility Control: One well should contain only sterile broth.

Inoculation: Add 100 µL of the prepared bacterial inoculum (final concentration 5 x 10⁵

CFU/mL) to each well, except the sterility control.[8]

Incubation: Incubate the plate at 35-37°C for 16-24 hours.[15]

Experimental Workflow Diagram
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Caption: Workflow for the checkerboard synergy assay from prep to analysis.

Data Collection and Analysis
5.1. Reading Results The Minimum Inhibitory Concentration (MIC) is the lowest concentration

of an antibiotic that prevents visible growth of the bacteria.

MIC of Drug A alone (MICA): The lowest concentration of Drug A in its control row/column

that inhibits growth.
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MIC of Drug B alone (MICB): The lowest concentration of Drug B in its control row/column

that inhibits growth.

MIC in Combination (A and B): For each well showing no growth, the concentrations of Drug

A and Drug B are recorded. The combination with the most significant potentiation is used for

the FIC calculation.

5.2. Calculating the Fractional Inhibitory Concentration (FIC) Index The FIC index is calculated

to quantify the interaction between the two agents.[8][10]

Calculate FIC for each drug:

FICA = (MIC of Drug A in combination) / (MIC of Drug A alone)

FICB = (MIC of Drug B in combination) / (MIC of Drug B alone)

Calculate the FIC Index (FICi):

FIC Index = FICA + FICB

The combination that yields the lowest FIC Index is reported.[15]

5.3. Interpretation of Results The calculated FIC Index value is used to classify the interaction.

[8][10][15]

FIC Index (FICi) Interaction Classification Description

≤ 0.5 Synergy

The combined effect is

significantly greater than the

sum of individual effects.

> 0.5 to ≤ 4.0 Additive or Indifference

The combined effect is equal

to or slightly greater than the

sum of individual effects.

> 4.0 Antagonism

The combined effect is less

than the effect of the more

active agent alone.
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Example Data: SPR741 in Combination with
Rifampin
The following table summarizes results from a study testing SPR741 with rifampin against an

extensively drug-resistant (XDR) strain of Acinetobacter baumannii (AB5075).[13][14]

Drug(s) MIC (µg/mL)
Fold
Reduction in
Rifampin MIC

FIC Index Interaction

SPR741 alone 128 - - -

Rifampin alone 4.0 - - -

Rifampin +

SPR741 (2.0

µg/mL)

0.5 8-fold 0.14 Synergy

Calculation based on the data: FICRifampin = 0.5/4.0 = 0.125; FICSPR741 = 2.0/128 = 0.0156.

FIC Index = 0.125 + 0.0156 ≈ 0.14.

Data Interpretation Logic

Calculate
FIC Index FICi ≤ 0.5 ?

FICi > 4.0 ?
No

Synergy
Yes
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Caption: Decision pathway for classifying antibiotic interactions via FIC index.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15563043/docs?utm_src=pdf-body#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043/docs?utm_src=pdf-body#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC5700309/
https://journals.asm.org/doi/10.1128/aac.01239-17
https://www.benchchem.com/product/b15563043/docs?utm_src=pdf-body#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043/docs?utm_src=pdf-body-img#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: SPR741 Checkerboard
Assay for Evaluating Synergistic Antibiotic Activity]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15563043/docs#application-note-
protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15563043/docs#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043/docs#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043/docs#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043/docs#application-note-protocol-spr741-checkerboard-assay-for-evaluating-synergistic-antibiotic-activity
https://www.benchchem.com/product/b15563043?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

